Cas no 54657-08-8 (Acetic acid, (1R)-1-methylpropyl ester)

• Product Name: Acetic acid, (1R)-1-methylpropyl ester
• CAS No: 54657-08-8
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 353996
• PubChem ID: 6950754
• Update Time: 2025-04-19

Acetic acid, (1R)-1-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (1R)-1-methylpropyl ester
• Q27282437
• Acetic acid (R)-sec-butyl ester
• sec-Butyl acetate, (-)-
• UNII-KU2W9MR8SY
• KU2W9MR8SY
• (-)-sec-Butyl acetate
• (2R)-2-Acetoxybutane
• SCHEMBL1214198
• 54657-08-8
• (-)-2-Butyl acetate
• sec-Butyl acetate L-form [MI]
• r-2-butyl acetate

• Inchi： 1S/C6H12O2/c1-4-5(2)8-6(3)7/h5H,4H2,1-3H3/t5-/m1/s1
• InChI Key： DCKVNWZUADLDEH-RXMQYKEDSA-N
• SMILES： O(C(C)=O)[C@H](C)CC

Computed Properties

• Exact Mass: 116.08376
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters